LogP Window: 4-Ethyl Between Methyl and Isopropyl Analogs
The target 4-ethyl compound exhibits a calculated LogP of 2.28, which is 0.25 log units higher than the 4-methyl analog (LogP 2.03) and 0.56 log units lower than the 4-isopropyl analog (LogP 2.84), as determined from vendor computational data . This positions the 4-ethyl substituent in a distinct intermediate lipophilicity window that is unavailable from either the methyl or isopropyl variants. In the context of lead optimization, a ΔLogP of ±0.25–0.56 is pharmacokinetically meaningful, as it can shift predicted aqueous solubility and passive membrane permeability by factors that influence oral bioavailability classification [1].
| Evidence Dimension | Calculated octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.2822 (4-ethyl substituent) |
| Comparator Or Baseline | 4-Methyl analog LogP = 2.02822; 4-Isopropyl analog LogP = 2.8432 |
| Quantified Difference | ΔLogP = +0.25 vs. 4-methyl; ΔLogP = −0.56 vs. 4-isopropyl |
| Conditions | In silico calculation; consistent computational method applied across all three compounds by single vendor (Leyan Ltd.) |
Why This Matters
For procurement decisions in medicinal chemistry campaigns, this LogP differentiation means the 4-ethyl compound provides a discrete hydrophobicity increment that cannot be achieved by blending or substituting the 4-methyl or 4-isopropyl analogs, enabling precise SAR exploration.
- [1] Grygorenko, O. O. et al. Expanding the Chemical Space of sp³-Enriched 4,5-Disubstituted Oxazoles via Synthesis of Novel Building Blocks. Chemistry of Heterocyclic Compounds 2019, 55 (4/5), 421–434. View Source
